
MS402: A Case of Mistaken Identity in Chemical
Compound Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MS402

Cat. No.: B2502533 Get Quote

An extensive search for the chemical structure and related scientific data for a compound

designated "MS402" has revealed that this identifier does not correspond to a known chemical

entity within publicly available scientific databases. Instead, the identifier "MS 402" is

predominantly associated with a submersible motor manufactured by Grundfos, a company

specializing in pump solutions.

This misidentification precludes the creation of the requested in-depth technical guide. The

core requirements of the request, including the summarization of quantitative data, detailing of

experimental protocols, and visualization of signaling pathways, are all contingent on "MS402"

being a chemical compound with an established body of scientific research.

For researchers, scientists, and drug development professionals, the accurate identification of

a chemical compound is the foundational first step in any investigation. Standard chemical

identifiers such as IUPAC names, CAS numbers, or even common trivial names are crucial for

accessing the wealth of information available in chemical and biological databases.

In the absence of a valid chemical identifier for "MS402," it is not possible to provide the

following:

Chemical Structure: No chemical formula or structural diagram could be retrieved.

Quantitative Data: Without a known compound, there is no associated data on physical,

chemical, or biological properties to summarize.
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Experimental Protocols: No published experiments involving a compound named "MS402"

were found.

Signaling Pathways: The mechanism of action and interaction with biological pathways

cannot be determined for a non-existent chemical entity.

It is recommended that the user verify the identifier "MS402" and provide a correct chemical

name or registry number. Once a valid identifier for the intended compound of interest is

provided, a comprehensive technical guide can be developed.

To cite this document: BenchChem. [MS402: A Case of Mistaken Identity in Chemical
Compound Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2502533#understanding-the-chemical-structure-of-
ms402]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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